![molecular formula C15H19BrN2O2 B4994479 5-bromo-3-hydroxy-1-methyl-3-(3-methyl-1-piperidinyl)-1,3-dihydro-2H-indol-2-one](/img/structure/B4994479.png)
5-bromo-3-hydroxy-1-methyl-3-(3-methyl-1-piperidinyl)-1,3-dihydro-2H-indol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-3-hydroxy-1-methyl-3-(3-methyl-1-piperidinyl)-1,3-dihydro-2H-indol-2-one is a synthetic compound that belongs to the class of indole derivatives. It has been extensively studied for its potential therapeutic applications in various fields of medicine.
Mechanism of Action
The mechanism of action of 5-bromo-3-hydroxy-1-methyl-3-(3-methyl-1-piperidinyl)-1,3-dihydro-2H-indol-2-one is not fully understood. However, it has been suggested that it may exert its therapeutic effects by inhibiting the activity of enzymes involved in various metabolic pathways. It may also modulate the expression of genes involved in cell growth and differentiation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis in cancer cells. It has also been shown to inhibit the growth of various fungi and bacteria. In addition, it has been studied for its potential neuroprotective effects and as a modulator of the immune system.
Advantages and Limitations for Lab Experiments
One advantage of using 5-bromo-3-hydroxy-1-methyl-3-(3-methyl-1-piperidinyl)-1,3-dihydro-2H-indol-2-one in lab experiments is its high purity and yield. Another advantage is its potential therapeutic applications in various fields of medicine. However, one limitation is the lack of understanding of its mechanism of action, which may hinder its clinical development.
Future Directions
There are several future directions for the research on 5-bromo-3-hydroxy-1-methyl-3-(3-methyl-1-piperidinyl)-1,3-dihydro-2H-indol-2-one. One direction is to further investigate its mechanism of action and identify the molecular targets involved. Another direction is to study its potential use in combination with other drugs for enhanced therapeutic effects. Additionally, more studies are needed to explore its potential use in the treatment of various diseases, including cancer, fungal infections, and bacterial infections.
Synthesis Methods
The synthesis of 5-bromo-3-hydroxy-1-methyl-3-(3-methyl-1-piperidinyl)-1,3-dihydro-2H-indol-2-one involves the reaction of 3-(3-methyl-1-piperidinyl)-1H-indol-5-ol with 2-bromo-1,3-dimethylimidazolidinium hexafluorophosphate in the presence of triethylamine. The reaction is carried out at room temperature, and the product is obtained in high yield and purity.
Scientific Research Applications
5-bromo-3-hydroxy-1-methyl-3-(3-methyl-1-piperidinyl)-1,3-dihydro-2H-indol-2-one has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to exhibit anticancer, antifungal, and antibacterial activities. It has also been studied for its potential use as a neuroprotective agent and as a modulator of the immune system.
properties
IUPAC Name |
5-bromo-3-hydroxy-1-methyl-3-(3-methylpiperidin-1-yl)indol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19BrN2O2/c1-10-4-3-7-18(9-10)15(20)12-8-11(16)5-6-13(12)17(2)14(15)19/h5-6,8,10,20H,3-4,7,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DNWYSBUPRYSMBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)C2(C3=C(C=CC(=C3)Br)N(C2=O)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.